Cas no 17453-87-1 (D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate))
17453-87-1 structure
Product Name:D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate)
CAS No:17453-87-1
MF:C6H20O24P6
MW:662.051169395447
CID:122354
PubChem ID:86571
Update Time:2025-04-18
D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate)
- 1,2,4,5,6-pentaphosphonooxyhexan-3-yl dihydrogen phosphate
- D-glucitol hexakis(dihydrogen phosphate)
- 1,2,3,4,5,6-hexa-O-phosphonohexitol
- D-Glucitol 1,2,3,4,5,6-hexakisphosphoric acid
- D-Glucitol, hexakis(dihydrogen phosphate)
- D-Glucitol, 1,2,3,4,5,6-hexakis(dihydrogen phosphate)
- DTXSID30938524
- NS00052440
- 17453-87-1
- EINECS 241-470-9
-
- Inchi: 1S/C6H20O24P6/c7-31(8,9)25-1-3(27-33(13,14)15)5(29-35(19,20)21)6(30-36(22,23)24)4(28-34(16,17)18)2-26-32(10,11)12/h3-6H,1-2H2,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)
- InChI Key: GPTYWYWIIFHSHG-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC(C(COP(=O)(O)O)OP(=O)(O)O)C(C(COP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
Computed Properties
- Exact Mass: 661.877
- Monoisotopic Mass: 661.877
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 36
- Rotatable Bond Count: 17
- Complexity: 905
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -10.2
- Topological Polar Surface Area: 401Ų
Experimental Properties
- Color/Form: 可溶的晶体
- Density: 2.345
- Boiling Point: 1190.8°C at 760 mmHg
- Flash Point: 674°C
- PSA: 400.56
D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
17453-87-1 (D-Glucitol,1,2,3,4,5,6-hexakis(dihydrogen phosphate)) Related Products
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